Cas no 2680826-35-9 (4-(Methoxymethyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-(Methoxymethyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid
• CAS No: 2680826-35-9
• MF: C₁₀H₁₂N₂O₅S
• MW: 272.277681350708
• CID: 6191995
• PubChem ID: 165918824
• Update Time: 2025-10-29

4-(Methoxymethyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(methoxymethyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid
• EN300-28283698
• 2680826-35-9
• 4-(Methoxymethyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C10H12N2O5S/c1-3-4-17-10(15)12-9-11-6(5-16-2)7(18-9)8(13)14/h3H,1,4-5H2,2H3,(H,13,14)(H,11,12,15)
• InChI Key： RVALXGGMQRRHBH-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC=C)=NC(=C1C(=O)O)COC

Computed Properties

• Exact Mass: 272.04669266g/mol
• Monoisotopic Mass: 272.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 126Ų

Additional information on 4-(Methoxymethyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid

Introduction to 4-(Methoxymethyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid (CAS No. 2680826-35-9)

4-(Methoxymethyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680826-35-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole scaffold, a heterocyclic structure renowned for its broad spectrum of biological activities and utility in medicinal chemistry. The presence of multiple functional groups, including an (E)-prop-2-en-1-yloxy moiety and an N-(tert-butoxycarbonyl) amino group, underscores its potential as a versatile intermediate in the synthesis of biologically active molecules.

The structural complexity of 4-(Methoxymethyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid makes it a compelling candidate for further exploration in drug discovery and development. The thiazole ring itself is a privileged scaffold in medicinal chemistry, exhibiting antimicrobial, anti-inflammatory, and anticancer properties. Its incorporation into pharmacophores has led to the discovery of numerous therapeutic agents. In particular, derivatives of thiazole have been extensively studied for their ability to modulate enzyme activity and interfere with pathogenic processes.

The (E)-prop-2-en-1-yloxy group introduces a hydrophobic alkene moiety that can enhance binding affinity to biological targets through hydrophobic interactions and π-stacking effects. This feature is particularly valuable in designing small-molecule inhibitors targeting protein-protein interactions or enzyme active sites. Additionally, the N-(tert-butoxycarbonyl) amino group serves as a protecting group for the amine functionality, allowing for selective deprotection under mild acidic or basic conditions. This protective strategy is crucial in multi-step synthetic routes where orthogonal functionalization is required.

In recent years, there has been growing interest in the development of thiazole-based compounds as scaffolds for next-generation therapeutics. For instance, studies have demonstrated the efficacy of thiazole derivatives in inhibiting kinases and other enzymes implicated in cancer progression. The structural motif of 4-(Methoxymethyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid aligns well with these efforts, as it combines the favorable properties of thiazole with additional functional handles that can be exploited for drug design.

One particularly noteworthy application of this compound is in the synthesis of protease inhibitors. Proteases play critical roles in various physiological processes, including blood clotting, inflammation, and viral replication. Inhibiting these enzymes has been a major focus in drug development, leading to drugs such as ritonavir and clopidogrel. The (E)-prop-2-en-1-yloxy group can serve as a recognition element for protease active sites, while the carboxylic acid functionality at the 5-position of the thiazole ring can participate in hydrogen bonding interactions. Such features make this compound a promising candidate for further derivatization into potent protease inhibitors.

Moreover, the methoxymethyl (methyl ether) group at the 4-position provides an additional handle for chemical modification. This moiety can be selectively oxidized to an aldehyde or ketone, enabling further derivatization into more complex structures. Such flexibility is highly advantageous in medicinal chemistry pipelines where rapid optimization of lead compounds is essential.

Recent advances in computational chemistry have also highlighted the potential of 4-(Methoxymethyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid as a scaffold for virtual screening campaigns. Molecular docking studies have shown that this compound can interact with various biological targets with high affinity. For example, simulations suggest that it may bind to bacterial enzymes involved in metabolic pathways or viral proteases essential for replication. These findings underscore its potential as a starting point for designing novel antimicrobial or antiviral agents.

The synthesis of this compound involves multiple steps that showcase modern synthetic techniques in organic chemistry. Key steps include nucleophilic substitution reactions to introduce the propenyl ether functionality and protecting group strategies to handle the amine moiety during subsequent transformations. The use of palladium-catalyzed cross-coupling reactions may also be employed to construct the thiazole core from simpler precursors.

In conclusion,4-(Methoxymethyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid (CAS No. 2680826-35-9) represents a structurally intricate and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for drug discovery efforts targeting various diseases. As research continues to uncover new applications for thiazole derivatives,this compound will undoubtedly play an important role in shaping future therapeutic strategies.